![molecular formula C15H22N2O3S B5175267 N~2~-benzyl-N~1~-cyclopentyl-N~2~-(methylsulfonyl)glycinamide](/img/structure/B5175267.png)
N~2~-benzyl-N~1~-cyclopentyl-N~2~-(methylsulfonyl)glycinamide
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Overview
Description
“N~2~-benzyl-N~1~-cyclopentyl-N~2~-(methylsulfonyl)glycinamide” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), a cyclopentyl group (a five-membered carbon ring), and a methylsulfonyl group (a sulfur atom bonded to two oxygen atoms and one methyl group), all attached to a glycinamide group (an amide derivative of the amino acid glycine) .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the benzyl, cyclopentyl, and methylsulfonyl groups, and their subsequent attachment to the glycinamide group. The exact methods would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be quite complex, with the various groups attached to the glycinamide core. The benzyl group would add aromaticity to the molecule, the cyclopentyl group would introduce a cyclic structure, and the methylsulfonyl group would add polarity .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific groups present. The benzyl group might undergo electrophilic aromatic substitution or other reactions typical of benzene rings. The cyclopentyl group might participate in reactions typical of cycloalkanes. The amide group in glycinamide could undergo hydrolysis, among other reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, it might have a certain solubility in water or organic solvents, a certain melting point and boiling point, and specific optical properties .Scientific Research Applications
- Researchers have explored the potential of this compound as an antitubercular agent. Tuberculosis (TB) remains a global health challenge, and novel drugs are needed to combat drug-resistant strains. The design and synthesis of substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have been evaluated for their anti-TB activity against Mycobacterium tuberculosis H37Ra .
- The benzyl group in N2-benzyl-N~1~-cyclopentyl-N~2~-(methylsulfonyl)glycinamide can participate in glycosylation reactions. Researchers have investigated stereocontrolled 1,2-cis glycosylation using similar benzyl-protected compounds. These reactions play a crucial role in carbohydrate chemistry and drug development .
- The benzylic position in this compound is susceptible to free radical bromination. N-bromosuccinimide (NBS) can selectively brominate the benzylic carbon, leading to the formation of a succinimide derivative. This reaction is useful in synthetic organic chemistry .
- The benzylic position’s resonance stabilization allows for nucleophilic substitution reactions. Primary benzylic halides typically react via an SN2 pathway, while secondary and tertiary benzylic halides follow an SN1 pathway due to the resonance-stabilized carbocation intermediate .
Antitubercular Activity
Glycosylation Reactions
Free Radical Bromination
Resonance-Stabilized Intermediates
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[benzyl(methylsulfonyl)amino]-N-cyclopentylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-21(19,20)17(11-13-7-3-2-4-8-13)12-15(18)16-14-9-5-6-10-14/h2-4,7-8,14H,5-6,9-12H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYPVOAGSIYPFBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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